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Compound of Interest

Compound Name: MRS2365 trisodium

Cat. No.: B15568971 Get Quote

Essential Safety and Handling of MRS2365
Trisodium
For researchers, scientists, and drug development professionals utilizing MRS2365 trisodium,

a potent and selective P2Y1 receptor agonist, adherence to strict safety and handling protocols

is paramount. This guide provides immediate, essential information for the safe operational use

and disposal of this compound, ensuring laboratory safety and procedural accuracy.

Immediate Safety and Handling Protocols
MRS2365 trisodium is a high-purity solid chemical intended for laboratory research use. While

a specific Safety Data Sheet (SDS) is not publicly available, a cautious approach based on its

nature as a potent biological agent and general principles of laboratory safety is required.

Personal Protective Equipment (PPE):

When handling MRS2365 trisodium, the following personal protective equipment should be

worn at all times:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

accidental splashes or dust.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential to prevent skin

contact.
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Body Protection: A laboratory coat must be worn.

Respiratory Protection: If handling the powder outside of a fume hood or glove box, a

NIOSH-approved respirator may be necessary to avoid inhalation.

Handling Procedures:

Preparation: Read and understand all available information on MRS2365 trisodium before

handling. Ensure a clean and organized workspace.

Weighing and Aliquoting: Whenever possible, handle the solid powder in a chemical fume

hood or a glove box to minimize inhalation exposure.

Solution Preparation: MRS2365 trisodium is soluble in water. When preparing solutions,

add the solvent to the solid slowly to avoid splashing.

Spill Management: In case of a spill, decontaminate the area with an appropriate laboratory

disinfectant. Absorb liquid spills with inert material (e.g., vermiculite, sand) and collect all

contaminated materials in a sealed container for proper disposal.

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.

Quantitative Data Summary
Property Value

Molecular Weight 549.28 g/mol

Purity ≥98% (HPLC)

EC₅₀ 0.4 nM

Storage and Disposal
Storage:

MRS2365 trisodium should be stored at -80°C for long-term stability.

Disposal Plan:
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All waste materials contaminated with MRS2365 trisodium, including empty containers,

disposable labware, and contaminated PPE, should be considered chemical waste. Dispose of

this waste in accordance with local, state, and federal regulations. Do not dispose of it down

the drain or in the regular trash.

Experimental Workflow: Handling of a Potent Solid
Reagent
The following diagram illustrates a standard workflow for handling a potent solid chemical

reagent like MRS2365 trisodium in a laboratory setting.
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Caption: A generalized workflow for the safe handling of potent solid laboratory reagents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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